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Compound of Interest

Compound Name: STING-IN-2

Cat. No.: B15605846 Get Quote

Essential safety protocols and operational guidance for researchers and drug development

professionals working with the potent and covalent STING inhibitor, STING-IN-2.

This guide provides critical safety and logistical information for the proper handling and

disposal of STING-IN-2 (C-170), a substance identified as a potent inhibitor of both mouse and

human STING (mmSTING and hsSTING). Adherence to these procedures is paramount to

ensure a safe laboratory environment and the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
STING-IN-2 is classified with significant health hazards, necessitating stringent safety

measures. The following table summarizes the hazard statements and the corresponding

mandatory personal protective equipment.
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Hazard Statement GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Fatal if swallowed or in contact

with skin.

Acute Toxicity (Oral), Cat. 1;

Acute Toxicity (Dermal), Cat. 2

Gloves: Chemical-resistant,

impervious gloves (e.g., Nitrile

rubber). Protective Clothing:

Lab coat, long-sleeved

garments, and closed-toe

shoes. Consider a chemical-

resistant apron and sleeves for

larger quantities.

Causes serious eye damage. Serious Eye Damage, Cat. 1

Eye Protection: Safety glasses

with side-shields or chemical

safety goggles. Face

Protection: Use a face shield in

addition to goggles when there

is a splash hazard.

Causes skin irritation. Skin Irritation, Cat. 2

Gloves and Protective

Clothing: As listed above to

prevent skin contact.

May cause respiratory

irritation.

STOT - Single Exposure, Cat.

3

Respiratory Protection: Use

only in a well-ventilated area. If

dusts are generated, a NIOSH-

approved particulate respirator

is required. Work in a chemical

fume hood is strongly

recommended.

Experimental Workflow: Handling STING-IN-2
The following diagram outlines the essential steps for safely handling STING-IN-2 from receipt

to disposal. Adherence to this workflow is critical to minimize exposure risk.
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Experimental Workflow for Handling STING-IN-2

Preparation

Handling and Use

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Weighing and Reconstitution

Proceed with caution

Experimental Application (e.g., cell treatment)

Temporary Storage of Stock Solutions

Decontaminate Work Surfaces

After experiment

Segregate and Label Waste

Dispose of Waste via Approved Channels
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STING-IN-2 Waste Disposal Pathway

Waste Generated (Solid, Liquid, Contaminated PPE)

Is the material contaminated with STING-IN-2?

Segregate into Labeled Hazardous Waste Container

Yes

Dispose as General Lab Waste

No

Transfer to Approved Waste Disposal Facility

Click to download full resolution via product page

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling STING-IN-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605846#personal-protective-equipment-for-
handling-sting-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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